Cas no 1242340-02-8 (1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride)
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride
- 1-(3-Fluorophenyl)-6,6-Dimethyl-4,5,6,7-tetrahydro 1H-indazol-4-ylamine hydrochloride
- 1-(3-fluorophenyl)-6,6-dimethyl-5,7-dihydro-4H-indazol-4-amine hydrochloride
- 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride
-
- Inchi: 1S/C15H18FN3.ClH/c1-15(2)7-13(17)12-9-18-19(14(12)8-15)11-5-3-4-10(16)6-11;/h3-6,9,13H,7-8,17H2,1-2H3;1H
- InChI Key: ZRRJEOAHFIFYTH-UHFFFAOYSA-N
- SMILES: Cl.FC1=CC=CC(=C1)N1C2=C(C=N1)C(CC(C)(C)C2)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 333
- Topological Polar Surface Area: 43.8
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM237353-1g |
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride |
1242340-02-8 | 97% | 1g |
$314 | 2021-08-04 | |
| TRC | F049790-100mg |
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine Hydrochloride |
1242340-02-8 | 100mg |
$ 185.00 | 2022-06-05 | ||
| TRC | F049790-250mg |
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine Hydrochloride |
1242340-02-8 | 250mg |
$ 380.00 | 2022-06-05 | ||
| TRC | F049790-500mg |
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine Hydrochloride |
1242340-02-8 | 500mg |
$ 600.00 | 2022-06-05 | ||
| Chemenu | CM237353-1g |
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride |
1242340-02-8 | 97% | 1g |
$370 | 2023-02-03 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1409031-250mg |
1-(3-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine |
1242340-02-8 | 97% | 250mg |
¥1612.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1409031-1g |
1-(3-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine |
1242340-02-8 | 97% | 1g |
¥4320.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1409031-5g |
1-(3-Fluorophenyl)-4,5,6,7-tetrahydro-1H-indazol-4-amine |
1242340-02-8 | 97% | 5g |
¥12960.00 | 2024-08-09 |
1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride
Comprehensive Overview of 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride (CAS No. 1242340-02-8)
The compound 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride (CAS No. 1242340-02-8) is a fluorinated indazole derivative with significant potential in pharmaceutical research. Its unique structure, featuring a 3-fluorophenyl group and a 6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine backbone, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific biological pathways, particularly in the context of neurological and metabolic disorders.
In recent years, the demand for fluorinated compounds like 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride has surged due to their enhanced bioavailability and metabolic stability. This compound's hydrochloride salt form further improves its solubility, making it suitable for various formulation strategies. As the pharmaceutical industry shifts toward precision medicine, such molecules are being investigated for their potential to address unmet medical needs, including neurodegenerative diseases and chronic pain management.
The synthesis of CAS No. 1242340-02-8 involves multi-step organic reactions, with a focus on achieving high purity and yield. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structural integrity. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthetic routes to minimize environmental impact. This aligns with broader industry trends toward sustainable drug development.
From a pharmacological perspective, 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride exhibits promising binding affinity for certain receptor targets. Preliminary studies suggest its potential as a modulator of key enzymes involved in inflammation and cellular signaling. These findings have sparked interest in its application for conditions like rheumatoid arthritis and fibromyalgia, which are among the most searched health topics in 2024.
Another area of exploration is the compound's role in central nervous system (CNS) disorders. With mental health and cognitive decline being highly searched topics, researchers are investigating whether this molecule could contribute to novel therapies for depression or Alzheimer's disease. Its fluorinated aromatic ring may enhance blood-brain barrier penetration, a critical factor for CNS-active drugs.
In conclusion, 1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride represents a compelling case study in modern medicinal chemistry. Its versatility, combined with the increasing demand for targeted therapies, positions it as a valuable candidate for further research. As the scientific community continues to unravel its mechanisms of action, this compound may soon find its place in the next generation of therapeutic agents.
1242340-02-8 (1-(3-Fluorophenyl)-6,6-dimethyl-4,5,6,7-tetrahydro-1H-indazol-4-amine hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)